1-[(3,4-difluorophenyl)sulfonyl]-4-propylpiperazine

• IUPAC Name: 1-(3,4-difluorophenyl)sulfonyl-4-propylpiperazine
• InChI: InChI=1S/C13H18F2N2O2S/c1-2-5-16-6-8-17(9-7-16)20(18,19)11-3-4-12(14)13(15)10-11/h3-4,10H,2,5-9H2,1H3
• InChI Key: HBQXAWJXCWHESM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H18F2N2O2S
• Molecular Weight: 304.36 g/mol

Description

1-[(3,4-Difluorophenyl)sulfonyl]-4-propylpiperazine is a chemical compound characterized by the presence of a piperazine ring substituted with a 3,4-difluorophenylsulfonyl group and a propyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(3,4-difluorophenyl)sulfonyl]-4-propylpiperazine typically involves the reaction of 3,4-difluorobenzenesulfonyl chloride with 4-propylpiperazine. The reaction is usually carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction conditions include maintaining the temperature at around 0-5°C initially and then allowing the reaction to proceed at room temperature.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[(3,4-Difluorophenyl)sulfonyl]-4-propylpiperazine can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The sulfonyl group can participate in redox reactions, although these are less common for this compound.

Coupling Reactions: The compound can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Coupling Reactions: Palladium catalysts and organoboron reagents in the presence of a base like potassium carbonate.

Major Products Formed: The major products depend on the specific reaction conditions and reagents used. For example, substitution reactions can yield various substituted phenyl derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

1-[(3,4-Difluorophenyl)sulfonyl]-4-propylpiperazine has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound can be used to study the effects of sulfonyl and fluorine substituents on biological activity.

Industrial Applications: It serves as a building block in the synthesis of more complex molecules used in various industrial processes.

Mechanism of Action

The mechanism of action of 1-[(3,4-difluorophenyl)sulfonyl]-4-propylpiperazine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. The fluorine atoms can enhance the compound’s binding affinity and metabolic stability.

Comparison with Similar Compounds

• 1-[(3,5-Difluorophenyl)sulfonyl]bicyclo[2.1.0]pentane
• 1-(3,4-Difluorophenyl)sulfonyl-4-(2-fluorophenyl)piperazine

Uniqueness: 1-[(3,4-Difluorophenyl)sulfonyl]-4-propylpiperazine is unique due to the specific positioning of the fluorine atoms and the propyl group, which can influence its chemical reactivity and biological activity. The presence of the piperazine ring also contributes to its distinct properties compared to other similar compounds.